Cas no 1263285-84-2 (3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo1,5-apyrimidine)

• Product Name: 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo1,5-apyrimidine
• CAS No: 1263285-84-2
• MF: C₁₂H₁₀BrN₃O
• MW: 292.131301403046
• MDL: MFCD12924858
• CID: 1026639
• PubChem ID: 46835545
• Update Time: 2025-05-20

3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• AKOS015899980
• A23934
• DTXSID60676462
• 1263285-84-2
• 3-Bromo-7-furan-2-yl-2,5-dimethyl-pyrazolo[1,5-a]pyrimidine
• AM20080201
• DB-000889
• 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo1,5-apyrimidine

• MDL： MFCD12924858
• Inchi： 1S/C12H10BrN3O/c1-7-6-9(10-4-3-5-17-10)16-12(14-7)11(13)8(2)15-16/h3-6H,1-2H3
• InChI Key： IANLISVFKHVKBL-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C=1N=C(C)C=C2C1=CC=CO1

Computed Properties

• Exact Mass: 291.00072g/mol
• Monoisotopic Mass: 291.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.3Ų

Additional information on 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo1,5-apyrimidine

3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 1263285-84-2): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 1263285-84-2) is an intriguing heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and broad potential applications. This pyrazolo[1,5-a]pyrimidine derivative combines a brominated pyrimidine core with a furan substituent, creating a molecular architecture that is particularly valuable in medicinal chemistry and materials science. The compound's molecular formula is C₁₄H₁₂BrN₃O, with a molecular weight of 318.17 g/mol.

The growing interest in heterocyclic compounds like 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine stems from their remarkable versatility in drug discovery. Researchers are increasingly focusing on such nitrogen-containing heterocycles as they often exhibit improved pharmacokinetic properties and target selectivity. Recent studies suggest that modifications to the pyrazolo[1,5-a]pyrimidine scaffold can significantly enhance binding affinity to various biological targets, making this compound particularly interesting for the development of novel therapeutic agents.

In the field of organic electronics, 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine has shown promise as a building block for organic semiconductors. The combination of electron-rich furan and electron-deficient pyrimidine moieties creates an interesting push-pull system that could be exploited in the design of new organic photovoltaic materials or OLED components. This aligns with current industry trends toward more sustainable and efficient electronic materials.

The synthetic versatility of 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine makes it particularly valuable for medicinal chemistry applications. The bromine atom at the 3-position serves as an excellent handle for further functionalization through various cross-coupling reactions, such as Suzuki, Stille, or Buchwald-Hartwig couplings. This allows medicinal chemists to rapidly generate diverse libraries of analogs for structure-activity relationship studies. Recent patent literature indicates growing interest in similar pyrazolo[1,5-a]pyrimidine derivatives as kinase inhibitors and GPCR modulators.

From a drug discovery perspective, the furan-2-yl substituent in 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine offers several advantages. Furan-containing compounds often demonstrate improved metabolic stability compared to their phenyl counterparts, while maintaining similar electronic properties. This makes them attractive for addressing common challenges in drug development, such as poor oral bioavailability or rapid clearance. The compound's structural features align well with current trends in fragment-based drug design and the development of allosteric modulators.

The physicochemical properties of 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine contribute to its potential utility in multiple applications. With moderate lipophilicity (predicted LogP ~2.5-3.0) and good solubility in common organic solvents, this compound offers excellent handling characteristics for both research and potential scale-up purposes. These properties are particularly important considering the pharmaceutical industry's growing emphasis on developability criteria during early-stage drug discovery.

Recent advances in catalytic C-H functionalization have opened new possibilities for modifying the pyrazolo[1,5-a]pyrimidine core of 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine. These methods allow for more efficient derivatization without requiring pre-functionalized starting materials, potentially reducing synthetic steps and improving overall yields. Such innovations are particularly valuable in the context of green chemistry initiatives and the pharmaceutical industry's push toward more sustainable synthetic routes.

The commercial availability of 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 1263285-84-2) from specialty chemical suppliers has facilitated its adoption in various research programs. While still considered a research chemical, its growing popularity suggests potential for broader applications in both academic and industrial settings. The compound's stability under standard storage conditions and well-characterized properties make it particularly attractive for high-throughput screening campaigns and combinatorial chemistry approaches.

Looking forward, 3-Bromo-7-(furan-2-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine represents an exciting platform for innovation in multiple fields. Its unique combination of structural features positions it well to address current challenges in drug discovery, materials science, and chemical biology. As synthetic methodologies continue to advance and our understanding of structure-property relationships deepens, this compound and its derivatives are likely to play increasingly important roles in the development of next-generation therapeutic agents and functional materials.